2-(2-chlorophenyl)-4-methyl-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)thiazole-5-carboxamide

• IUPAC Name: 2-(2-chlorophenyl)-4-methyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C24H21ClN4OS/c1-15-22(31-24(26-15)16-8-2-4-10-18(16)25)23(30)28-19-11-5-3-9-17(19)20-14-29-13-7-6-12-21(29)27-20/h2-5,8-11,14H,6-7,12-13H2,1H3,(H,28,30)
• InChI Key: GSCVHISDJMWVLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2Cl)C(=O)NC3=CC=CC=C3C4=CN5CCCCC5=N4
• Molecular Formula: C24H21ClN4OS
• Molecular Weight: 449.0 g/mol

Description

2-(2-chlorophenyl)-4-methyl-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C24H21ClN4OS and its molecular weight is 448.97. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Properties

• Thiazole derivatives have been synthesized and evaluated for their potential biological activities. These include antimicrobial activities against various pathogenic bacteria and fungi, as well as antitumor activities against certain cell lines. Studies have highlighted the efficiency of thiazole derivatives in vitro for their antioxidant, antimicrobial, and antitumor activities (Khalifa et al., 2015).

Synthesis and Biological Activity

• The synthesis of novel thiazole derivatives has been a focus of research, with studies exploring various methods and the resulting compounds' structures and properties. These studies often aim to create compounds with potential biological activities, including antimicrobial properties (Akbari et al., 2008).

Application in Dyeing and Textile Industry

• Some thiazole derivatives have been applied in the dyeing of polyester fabrics. This application extends to the potential use of these dyed fabrics in sterile or biologically active textile products, leveraging the biological activities of the thiazole derivatives (Khalifa et al., 2015).

Molecular Structure Characterization

• Research has also been conducted on the molecular structure characterization of thiazole derivatives. This involves using various spectroscopic and analytical techniques to confirm the structures and properties of these synthesized compounds (Kubba & Rahim, 2018).

Use in Drug Design and Pharmacology

• The synthesis of thiazole derivatives and their potential as pharmacological agents have been explored. Some compounds have shown promising results in inhibiting the growth of cancer cell lines, suggesting their use in drug design and development for cancer treatment (Cai et al., 2016).